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Compound of Interest

Compound Name: 3-Methylthiophene-2-sulfonamide
CAS No.: 81417-51-8
Cat. No.: B1330631

Get Quote

Executive Summary & Structural Context[4][5]

This guide provides a comprehensive spectroscopic analysis of 3-Methylthiophene-2-
sulfonamide, a critical heterocyclic building block in medicinal chemistry. Often utilized as a
fragment in the development of sulfonamide-based carbonic anhydrase inhibitors and
antimicrobial agents, its accurate characterization is essential for validating synthetic pathways.

The molecule consists of a thiophene ring substituted at the 3-position with a methyl group and
at the 2-position with a sulfonamide moiety (

). The proximity of the methyl group to the sulfonyl center influences both the steric
environment and the electronic shielding of adjacent protons, creating distinct spectral
signatures.

Physicochemical Profile
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Property Data

IUPAC Name 3-Methylthiophene-2-sulfonamide

CAS Number 81417-51-8

Molecular Formula

Molecular Weight 177.24 g/mol

Appearance Crystalline Solid (White to off-white)

Solubility Soluble in DMSO, Methanol, Acetone; sparingly

soluble in Water

Experimental Methodology

To ensure reproducibility and data integrity, the following protocols are recommended for

sample preparation. These methods minimize solvent effects and exchange broadening that

can obscure key signals.

Nuclear Magnetic Resonance (NMR) Preparation

e Solvent Selection: Dimethyl sulfoxide-

(DMSO-

) is the gold standard for sulfonamides. It prevents rapid proton exchange of the amide (

) protons, allowing them to appear as a distinct, quantifiable signal rather than a broadened

hump often seen in

o Concentration: Prepare a 10-15 mg sample in 0.6 mL of solvent.

o Reference: Calibrate to residual DMSO pentet at

2.50 ppm (

) and
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39.5 ppm (
).
Infrared Spectroscopy (FT-IR)

o Technique: Attenuated Total Reflectance (ATR) is preferred for solid samples to avoid KBr
pellet moisture contamination.

e Resolution: 4 cm

with 16 scans minimum.

Mass Spectrometry (MS)

« lonization: Electrospray lonization (ESI) in Positive (+) or Negative (-) mode.

¢ Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

Spectroscopic Data Analysis[9][11][12]
Proton NMR ( NMR)

The

NMR spectrum is characterized by the coupling of the two aromatic protons on the thiophene
ring and the distinct singlet of the methyl group.

Table 1:

NMR Assignments (400 MHz, DMSO-

)
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Shift (

» Ppm)

Multiplicity

Integral

Coupling (

, H2)

Assignment

Mechanistic
Insight

7.55-7.65

Doublet (d)

1H

H-5

Deshielded
by the
electron-
withdrawing
sulfonyl
group and

heteroatom

(S).

7.20 - 7.80

Broad Singlet
(br s)

2H

Labile
protons.
Chemical
shift varies
with
concentration
and water

content.

6.95-7.05

Doublet (d)

Shielded
relative to H-
5; couples
with H-5.

2.40-255

Singlet (s)

Methyl group
at C-3. May
overlap
slightly with
residual
DMSO peak.
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Analyst Note: The coupling constant of ~5.0 Hz is diagnostic for 2,3-disubstituted thiophenes
(coupling between H4 and H5). If the substitution were 2,5-, the coupling would be smaller (~3-4

Hz) or absent.

Carbon NMR ( NMR)
The

spectrum confirms the thiophene backbone. The ipso-carbon attached to the sulfonyl group is
significantly deshielded.

Table 2:

NMR Assignments (100 MHz, DMSO-

)
Shift (
Carbon Type Assignment
» Ppm)
~138 - 142 Quaternary (C-S) C-2 (Ipso to Sulfonyl)
~135-138 Quaternary C-3 (Ipso to Methyl)
~130- 132 Methine (CH) C-5
~125-128 Methine (CH) C-4
Methyl (
~15.0 - 16.0

)

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the vibrational modes of the sulfonamide group.
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Table 3: Key IR Absorption Bands

Wavenumber (

Vibration Mode Functional Group
)
Stretching ( Primary Amine (
3350, 3260
) )
Stretching (
3100 Aromatic C-H (Thiophene)
)
Sulfonyl (
1340 - 1360 Asymmetric Stretch
)
Sulfonyl (
1150 - 1170 Symmetric Stretch
)
~1450, 600-800 Ring Breathing/Deformation Thiophene Ring

Mass Spectrometry (MS)

The mass spectrum provides confirmation of the molecular weight and structural connectivity
through fragmentation.

e Molecular lon:

177
(Electron Impact) or 178
(ESI).
* |sotopic Pattern: A small
peak (~4-5% of base) is observed due to the

isotope (natural abundance ~4.2%).
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Fragmentation Pathway (EI/ESI):
» Molecular lon (

177): Intact molecule.

e Loss of Amine (

161): Cleavage of

bond

o Desulfonylation (

97): Loss of

group, generating the 3-methylthiophene cation (Base Peak in many ionization modes).

Logical Visualization: Fragmentation Pathway[13]

The following diagram illustrates the primary fragmentation logic used to validate the structure
in Mass Spectrometry.
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Figure 1: Proposed mass spectrometric fragmentation pathway confirming the 3-
methylthiophene core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330631/docs#spectroscopic-characterization-of-3-
methylthiophene-2-sulfonamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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